Cas no 62402-54-4 (Benzoic acid, 4-(1-carboxy-1-methylethoxy)-, 1-ethyl ester)

• Product Name: Benzoic acid, 4-(1-carboxy-1-methylethoxy)-, 1-ethyl ester
• CAS No: 62402-54-4
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 446029
• PubChem ID: 71386735
• Update Time: 2025-04-19

Benzoic acid, 4-(1-carboxy-1-methylethoxy)-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-carboxy-1-methylethoxy)-, 1-ethyl ester
• 2-(4-ethoxycarbonylphenoxy)-2-methylpropanoic acid
• 62402-54-4
• 2-[4-(Ethoxycarbonyl)phenoxy]-2-methylpropanoic acid
• DTXSID90808890

• Inchi： 1S/C13H16O5/c1-4-17-11(14)9-5-7-10(8-6-9)18-13(2,3)12(15)16/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key： XDDXRRCLBKVUHR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83